![molecular formula C6H2BrF2NO2 B1613911 1-Bromo-3,4-difluoro-2-nitrobenzene CAS No. 884495-47-0](/img/structure/B1613911.png)
1-Bromo-3,4-difluoro-2-nitrobenzene
Overview
Description
1-Bromo-3,4-difluoro-2-nitrobenzene is a chemical compound with the molecular formula C6H2BrF2NO2 and a molecular weight of 237.99 . It is a yellow to brown solid or liquid and is typically stored in a dry environment between 2-8°C .
Molecular Structure Analysis
The InChI code for 1-Bromo-3,4-difluoro-2-nitrobenzene is 1S/C6H2BrF2NO2/c7-3-1-2-4(8)5(9)6(3)10(11)12/h1-2H . This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model .Chemical Reactions Analysis
While specific reactions involving 1-Bromo-3,4-difluoro-2-nitrobenzene are not available, it’s known that aryl halides like this compound can undergo nucleophilic aromatic substitution reactions . The presence of electron-withdrawing groups (such as nitro) ortho and para to the halogen can enhance the rate of substitution .Scientific Research Applications
- Reagent in N-Fused Tricyclic Indole Synthesis : 1-Bromo-3,4-difluoro-2-nitrobenzene serves as a building block for the synthesis of N-fused tricyclic indoles, which have applications in medicinal chemistry and drug discovery .
- Sodium Channel Blockers : Researchers have explored 1-Bromo-3,4-difluoro-2-nitrobenzene as a precursor for synthesizing potent sodium channel blockers. These compounds are relevant in the development of drugs for neurological disorders and pain management .
- Thermochemical Properties : Researchers have studied the thermochemical properties of 1-Bromo-3,4-difluoro-2-nitrobenzene experimentally and computationally. Understanding its energetics is crucial for predicting its behavior in various reactions .
- Intermediate for Xanthones and Acridones : The compound has been employed in the preparation of xanthones and acridones, which are important classes of heterocyclic compounds with diverse biological activities .
- Storage and Handling : Store 1-Bromo-3,4-difluoro-2-nitrobenzene sealed in a dry place at 2-8°C. Follow safety precautions and guidelines when handling this compound .
Synthetic Chemistry and Organic Synthesis
Pharmaceutical Research
Computational Chemistry and Thermochemical Studies
Xanthone and Acridone Synthesis
Chemical Safety and Handling
Mechanism of Action
Mode of Action
The mode of action of 1-Bromo-3,4-difluoro-2-nitrobenzene involves several chemical reactions. It’s known to undergo reactions at the benzylic position, including free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the molecular structure of the compound, which can subsequently alter its interaction with its targets.
Pharmacokinetics
For instance, its lipophilicity (Log Po/w) is estimated to be around 2.42 , which could impact its absorption and distribution in the body.
Action Environment
The action, efficacy, and stability of 1-Bromo-3,4-difluoro-2-nitrobenzene can be influenced by various environmental factors. For instance, its storage temperature is recommended to be between 2-8°C in a sealed and dry environment , suggesting that temperature and humidity could affect its stability. Furthermore, its solubility in water and organic solvents could influence its action and efficacy in different biological environments .
Safety and Hazards
This compound is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It may also cause damage to organs through prolonged or repeated exposure . Safety precautions include avoiding breathing its mist, gas, or vapors, avoiding contact with skin and eyes, and using personal protective equipment .
properties
IUPAC Name |
1-bromo-3,4-difluoro-2-nitrobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2BrF2NO2/c7-3-1-2-4(8)5(9)6(3)10(11)12/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYDCWSXHLDNEBD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1F)F)[N+](=O)[O-])Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2BrF2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40646446 | |
Record name | 1-Bromo-3,4-difluoro-2-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40646446 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.99 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
884495-47-0 | |
Record name | 1-Bromo-3,4-difluoro-2-nitrobenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=884495-47-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Bromo-3,4-difluoro-2-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40646446 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-Bromo-2,3-difluoronitrobenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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